benzyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate

• IUPAC Name: benzyl N-[[1-(hydroxymethyl)cyclopropyl]methyl]carbamate
• InChI: InChI=1S/C13H17NO3/c15-10-13(6-7-13)9-14-12(16)17-8-11-4-2-1-3-5-11/h1-5,15H,6-10H2,(H,14,16)
• InChI Key: VNOBACPLPRWLDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)OCC2=CC=CC=C2)CO
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

Benzyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate is a chemical compound with the molecular formula C13H17NO3. It is also known as N- [1- (Hydroxymethyl)cyclopropyl]carbamic acid phenylmethyl ester.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzyl group attached to a carbamate group, which is further attached to a cyclopropyl group with a hydroxymethyl substituent.

Scientific Research Applications

Gold(I)-Catalyzed Reactions

Research demonstrates the utilization of gold(I) catalysts in the intramolecular hydroamination and hydroalkoxylation of allenes, leading to the formation of heterocycles and piperidine derivatives. Such methodologies are pivotal in organic synthesis, offering efficient routes to complex structures (Zhang et al., 2006); (Zhang et al., 2007).

Hypervalent Iodine(III)-Induced Reactions

The use of hypervalent iodine(III) for the methylene acetoxylation of carbamates showcases another versatile synthetic application, expanding the toolkit for organic synthesis and offering a pathway to various organic compounds with potential biological activity (Liu et al., 2011).

Antineoplastic and Antifilarial Activity

Carbamate derivatives have been synthesized and evaluated for their biological activities, including antineoplastic and antifilarial effects. This research highlights the potential of carbamates in therapeutic applications, contributing to the development of new drugs (Ram et al., 1992).

Environmental and Analytical Applications

Studies also focus on the environmental analysis and degradation of carbamate pesticides, underscoring the importance of carbamates in agricultural applications and the need for monitoring and degradation strategies to mitigate their impact on ecosystems (Campos et al., 2015); (Zhang et al., 2013).

Mechanism of Action

Target of Action

Carbamates are generally known to interact with enzymes, receptors, and other proteins in the body .

Mode of Action

Benzyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate, like other carbamates, is likely to interact with its targets through the formation of covalent bonds . The carbamate functional group is known to be relatively non-nucleophilic, which allows it to form stable interactions with various biological targets .

Biochemical Pathways

Carbamates are often used as protecting groups in peptide synthesis, suggesting that they may play a role in modulating protein structure and function .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and to be a substrate of p-glycoprotein, a protein that plays a crucial role in drug absorption and distribution . Its lipophilicity, as indicated by its Log Po/w values, suggests that it may have good bioavailability .

Result of Action

Given its structural similarity to other carbamates, it may have similar effects, such as modulation of protein structure and function .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the rate of reaction of carbamates can be influenced by the presence of other chemical species and the pH of the environment . Additionally, the stability of this compound may be affected by temperature and light exposure.

Safety and Hazards

Specific safety and hazard information for benzyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate is not available from the sources I found.

Future Directions

The future directions for the study and application of benzyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate are not clear from the available information.